Cas no 827-05-4 (Benzene, pentabromofluoro-)

Benzene, pentabromofluoro- structure
Benzene, pentabromofluoro- structure
Product name:Benzene, pentabromofluoro-
CAS No:827-05-4
MF:C6Br5F
MW:490.582601547241
CID:685694
PubChem ID:2779770

Benzene, pentabromofluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, pentabromofluoro-
    • 1,2,3,4,5-pentabromo-6-fluorobenzene
    • 1-FLUORO-2,3,4,5,6-PENTABROMOBENZENE
    • 827-05-4
    • pentabromofluorobenzene
    • AKOS024318978
    • DTXSID40381542
    • MFCD00114672
    • SCHEMBL6150916
    • Inchi: InChI=1S/C6Br5F/c7-1-2(8)4(10)6(12)5(11)3(1)9
    • InChI Key: VJIBAQYQQGAGKM-UHFFFAOYSA-N
    • SMILES: C1(=C(C(=C(C(=C1Br)Br)Br)Br)Br)F

Computed Properties

  • Exact Mass: 489.58599g/mol
  • Monoisotopic Mass: 485.59009g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 0Ų

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